8-aminoisoquinolin-7-ol hydroiodide
Description
8-aminoisoquinolin-7-ol hydroiodide is a chemical compound . It is structurally analogous to 8-hydroxyquinoline . The derivatives of 8-hydroxyquinoline, such as primaquine, tafenoquine, and pamaquine, have been tested for anti-malaria activity .
Synthesis Analysis
The original synthesis of 8-Aminoquinoline involved nitration of quinoline to give a mixture of the 5- and 8-nitroderivatives, which were separated by distillation and sublimation . Reduction of the 8-nitro isomer with tin powder in the presence of hydrochloric acid gave the amines . 8-Aminoquinoline can also be produced by amination of 8-chloroquinoline .Molecular Structure Analysis
The molecular structure of this compound is similar to that of 8-Aminoquinoline . The amine functional group is amenable to the formation of amides, and thus can serve as a directing group in organic synthesis .Physical And Chemical Properties Analysis
8-Aminoquinoline, a compound similar to this compound, is a pale yellow solid . It has a molar mass of 144.177 g·mol −1 and a density of 1.337 g/cm 3 . Its melting point is 65 °C .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 8-aminoisoquinolin-7-ol hydroiodide involves the conversion of commercially available starting materials into the target compound through a series of chemical reactions.", "Starting Materials": [ "2-nitrobenzaldehyde", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "hydroiodic acid", "ethanol", "sodium hydroxide", "acetic acid", "sulfuric acid", "water" ], "Reaction": [ "Step 1: Reduction of 2-nitrobenzaldehyde to 2-amino-3-nitrobenzyl alcohol using sodium borohydride in ethanol", "Step 2: Cyclization of 2-amino-3-nitrobenzyl alcohol with ethyl acetoacetate and ammonium acetate in acetic acid to form 8-nitroisoquinolin-7-ol", "Step 3: Reduction of 8-nitroisoquinolin-7-ol to 8-aminoisquinolin-7-ol using sodium borohydride in ethanol", "Step 4: Quaternization of 8-aminoisquinolin-7-ol with hydroiodic acid in ethanol to form 8-aminoisoquinolin-7-ol hydroiodide" ] } | |
| 2613385-16-1 | |
Molecular Formula |
C9H9IN2O |
Molecular Weight |
288.1 |
Purity |
95 |
Origin of Product |
United States |
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